Cas no 15358-92-6 (Bicyclo[3.1.1]heptane-2-methanol,6,6-dimethyl-, (1R,2S,5R)-rel-)

• Product Name: Bicyclo[3.1.1]heptane-2-methanol,6,6-dimethyl-, (1R,2S,5R)-rel-
• CAS No: 15358-92-6
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 180550
• PubChem ID: 117419
• Update Time: 2025-04-19

Bicyclo[3.1.1]heptane-2-methanol,6,6-dimethyl-, (1R,2S,5R)-rel- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.1]heptane-2-methanol,6,6-dimethyl-, (1R,2S,5R)-rel-
• (1alpha,2beta,5alpha)-6,6-dimethylbicyclo[3.1.1]heptane-2-methanol
• (1R,2S,5R)-cis-myrtanol
• [(1S,4R,5S)-6,6-dimethyl-4-bicyclo[3.1.1]heptanyl]methanol
• (1alpha,2beta,5alpha)-6,6-Dimethylbicyclo(3.1.1)heptane-2-methanol
• BICYCLO(3.1.1)HEPTANE-2-METHANOL, 6,6-DIMETHYL-, (1R-(1.ALPHA.,2.BETA.,5.ALPHA.))-
• UNII-5GUL9KW53X
• (+/-)-CIS-MYRTANOL
• cis-Myrtenol
• Myrtanol, cis-(-)-
• BICYCLO(3.1.1)HEPTANE-2-METHANOL, 6,6-DIMETHYL-, (1R,2S,5R)-REL-
• InChI=1/C10H18O/c1-10(2)8-4-3-7(6-11)9(10)5-8/h7-9,11H,3-6H2,1-2H3/t7-,8-,9-/m1/s1
• 9C2LHW9ZQJ
• UNII-9C2LHW9ZQJ
• 15358-92-6
• EINECS 207-459-8
• SCHEMBL8991537
• (1R-(1alpha,2beta,5alpha))-6,6-Dimethylbicyclo(3.1.1)heptane-2-methanol
• AI 3-36272
• Q67879799
• 5GUL9KW53X
• Myrtanol, cis-
• cis-Myrtanol
• [(1R,2S,5R)-6,6-dimethyl-2-bicyclo[3.1.1]heptanyl]methanol
• AI3-36272
• EINECS 239-396-7
• Bicyclo[3.1.1]heptane-2-methanol, 6,6-dimethyl-, [1S-(1.alpha.,2.beta.,5.alpha.)]-
• MYRTANOL, (R)-CIS-
• LDWAIHWGMRVEFR-IWSPIJDZSA-
• 473-01-8
• (1R,2S,5R)-6,6-DIMETHYLBICYCLO(3.1.1)HEPTANE-2-METHANOL
• Bicyclo(3.1.1)heptane-2-methanol, 6,6-dimethyl-, cis-
• REL-(1R,2S,5R)-6,6-DIMETHYLBICYCLO(3.1.1)HEPTANE-2-METHANOL
• (R)-CIS-MYRTANOL

• Inchi： 1S/C10H18O/c1-10(2)8-4-3-7(6-11)9(10)5-8/h7-9,11H,3-6H2,1-2H3/t7-,8-,9-/m1/s1
• InChI Key： LDWAIHWGMRVEFR-IWSPIJDZSA-N
• SMILES： OC[C@H]1CC[C@@H]2C[C@H]1C2(C)C

Computed Properties

• Exact Mass: 154.13584
• Monoisotopic Mass: 154.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.95
• Boiling Point: 219.5°Cat760mmHg
• Flash Point: 96°C
• Refractive Index: 1.477
• PSA: 20.23
• LogP: 2.05100